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Compound of Interest

Compound Name: 7-lodohept-2-yne

Cat. No.: B14463455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and a
detailed synthetic protocol for 7-lodohept-2-yne (CAS No. 70396-14-4), a valuable building
block in organic synthesis and drug discovery. The information is curated for researchers,
scientists, and professionals in drug development who require reliable sourcing and synthetic
methodologies for this compound.

Commercial Availability

7-lodohept-2-yne is available from several chemical suppliers, primarily on a request basis.
The purity levels are generally suitable for research and development purposes. Below is a
summary of suppliers who list 7-lodohept-2-yne in their catalogs. Pricing and availability are
subject to change and should be confirmed directly with the suppliers.
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. . Available Contact for
Supplier CAS Number Purity . o
Quantities Pricing
Request for
Molbase[1] 70396-14-4 98% 1kg _
Quotation
Career Henan
) Up to 110 Request for
Chemical Co., 70396-14-4 85.0-99.8% _
kg/week Quotation
Ltd.[2][3]
N N Inquire with listed
Chemsrc[4][5] 70396-14-4 Not specified Not specified )
suppliers
Hangzhou J&H
] Request for
Chemical Co., 70396-14-4 98% 1 kg )
Quotation
Ltd.[1]
Dayang Chem
Request for
(Hangzhou) Co., 70396-14-4 98% 1g

Ltd.[1]

Quotation

Experimental Protocol: Synthesis of 7-lodohept-2-

yne

While a specific, peer-reviewed synthesis protocol for 7-lodohept-2-yne is not readily

available, a reliable method can be adapted from general procedures for the iodination of

terminal alkynes. The following protocol is based on the efficient iodination of terminal alkynes
using N-iodosuccinimide (NIS) with a mild base as a catalyst, which has been demonstrated to
be effective for a variety of substrates.

Reaction:

Hept-2-yn-1-ol + I2/PPhs/Imidazole — 7-lodohept-2-yne

Materials and Reagents:

e Hept-2-yn-1-ol

e N-lodosuccinimide (NIS)
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Potassium Carbonate (K2COs) or 4-Dimethylaminopyridine (DMAP)
Acetonitrile (CH3CN) or Dichloromethane (CH2Clz2)

Saturated aqueous solution of Sodium Thiosulfate (Na2S203)

Brine (saturated aqueous NaCl solution)

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)
Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add hept-2-
yne (1.0 equivalent).

Solvent and Reagents: Dissolve the hept-2-yne in acetonitrile or dichloromethane
(approximately 0.1-0.2 M concentration).

Addition of Base and NIS: Add a catalytic amount of a mild base such as potassium
carbonate (K2COs, 0.2 equivalents) or 4-dimethylaminopyridine (DMAP, 0.1 equivalents). To
this mixture, add N-iodosuccinimide (NIS, 1.1 equivalents) portion-wise at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium thiosulfate (Na2S203) to reduce any unreacted iodine.

Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane or
diethyl ether (3 x 50 mL).

Washing: Wash the combined organic layers with water and then with brine.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
hexane/ethyl acetate gradient to afford the pure 7-lodohept-2-yne.

Note: This is an adapted general protocol and may require optimization for yield and purity.

Visualizations

To further clarify the procurement and synthesis processes, the following diagrams are

provided.
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Procurement Workflow for 7-lodohept-2-yne
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Search Chemical Supplier Databases
(e.g., Molbase, Chemsrc)

'

Request Quotations for Price,
Purity, and Lead Time

:
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and Select Vendor

:

Issue Purchase Order

'

Receive and Quality Control
the Compound

Proceed with Research

Click to download full resolution via product page

Caption: Procurement Workflow for 7-lodohept-2-yne.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b14463455?utm_src=pdf-body-img
https://www.benchchem.com/product/b14463455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14463455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Pathway for 7-lodohept-2-yne

Reactants & Reagents

Hept-2-yne N-lodosuccinimide (NIS) K2CO3 or DMAP (catalyst)

Proc¢

Stir in Solvent
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at Room Temperature

Aqueous Workup
& Extraction
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Product

7-lodohept-2-yne

Click to download full resolution via product page

Caption: Synthetic Pathway for 7-lodohept-2-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yne: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14463455#commercial-availability-of-7-iodohept-2-

yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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